Cas no 1286709-88-3 (N-(1-methoxypropan-2-yl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide)

• Product Name: N-(1-methoxypropan-2-yl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• CAS No: 1286709-88-3
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 6185488
• PubChem ID: 52992951
• Update Time: 2025-06-13

N-(1-methoxypropan-2-yl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methoxypropan-2-yl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• AKOS024532771
• F6125-0283
• 1286709-88-3
• VU0532588-1

• Inchi： 1S/C13H18N2O3S/c1-9(8-18-2)14-12(16)10-6-15(7-10)13(17)11-4-3-5-19-11/h3-5,9-10H,6-8H2,1-2H3,(H,14,16)
• InChI Key： RAPYCTRBSBNQDU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CC(C(NC(C)COC)=O)C1)=O

Computed Properties

• Exact Mass: 282.10381361g/mol
• Monoisotopic Mass: 282.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.9Ų

Additional information on N-(1-methoxypropan-2-yl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide

Recent Advances in the Study of N-(1-methoxypropan-2-yl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide (CAS: 1286709-88-3)

N-(1-methoxypropan-2-yl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide (CAS: 1286709-88-3) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a therapeutic agent, particularly in the context of modulating specific biological pathways. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and potential applications in drug development.

The compound's unique structure, featuring an azetidine ring and a thiophene carbonyl group, suggests its potential as a scaffold for targeting protein-protein interactions or enzymatic activity. Recent synthetic approaches have focused on optimizing the yield and purity of 1286709-88-3, with particular emphasis on the stereochemistry of the methoxypropan-2-yl moiety. Advances in catalytic methods have enabled more efficient production, which is critical for further pharmacological evaluation.

In vitro studies have demonstrated that N-(1-methoxypropan-2-yl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide exhibits promising activity against a range of biological targets. For instance, preliminary data indicate its ability to inhibit certain kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases. Additionally, its pharmacokinetic properties, such as solubility and metabolic stability, have been characterized in recent preclinical models, providing a foundation for future drug development efforts.

One of the most intriguing aspects of this compound is its selectivity profile. Recent research has highlighted its ability to discriminate between closely related enzyme isoforms, a feature that could minimize off-target effects in therapeutic settings. Structural-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity and specificity, paving the way for the design of next-generation derivatives.

Despite these advancements, challenges remain in translating the potential of 1286709-88-3 into clinical applications. Issues such as bioavailability and toxicity profiles require further investigation. However, the compound's modular structure offers opportunities for iterative optimization, and ongoing research is expected to address these limitations. Collaborative efforts between academic and industrial researchers are likely to accelerate progress in this area.

In conclusion, N-(1-methoxypropan-2-yl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical properties and biological activity make it a valuable subject of study for researchers in chemical biology and medicinal chemistry. Future work should focus on elucidating its mechanism of action in greater detail and exploring its therapeutic potential in disease models.